Cas no 3529-04-2 (N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide)

N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide structure

3529-04-2 structure

Product Name:N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide

CAS No:3529-04-2

MF:C₂₅H₄₆BrN

MW:440.54344701767

MDL:MFCD00031550

CID:84776

PubChem ID:165133

Update Time:2025-04-18

N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide Chemical and Physical Properties

Names and Identifiers

- N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide
- CETYLBENZYLDIMETHYLAMMONIUM BROMIDE
- benzyl(hexadecyl)dimethylammonium bromide
- Benzyl(hexadecyl)dimethylammoniumbromid
- Benzylcetyldimethylaminium·bromide
- Benzyldimethylhexadecylaminium·bromide
- Hexadecylbenzyldimethylaminium·bromide
- Hexadecylbenzyldimethylammonium bromide
- BenzeneMethanaMiniuM, N-hexadecyl-N,N-diMethyl-, broMide
- benzyldimethylhexadecylammonium bromide
- Benzyl-hexadecyl-dimethyl-ammonium, Bromid
- benzyl-hexadecyl-dimethyl-ammonium, bromide
- hexadecyldimethylbenzylammonium bromide
- N-benzyl-N,N-dimethylhexadecyl-1-ammonium bromide
- Sinnoquat BC 95
- CETYLBENZYLDIMETHYLAMMONIUMBROMIDE
- cetyldimethylbenzylammonium bromide
- NSC-263517
- BENZENEMETHANAMINIUM, N-HEXADECYL-N,N-DIMETHYL-, BROMIDE (1:1)
- CHEMBL2414246
- EINECS 222-556-5
- AKOS015960591
- MFCD00031550
- DTXSID90956729
- FT-0712615
- cetyl benzyl dimethyl ammonium bromide
- benzyl-hexadecyl-dimethylazanium;bromide
- NS00083108
- 3529-04-2
- NSC263517
- DLNWMWYCSOQYSQ-UHFFFAOYSA-M
- hexadecyldimethylbenzyl ammonium bromide
- cetyl dimethyl benzyl ammonium bromide
- Q27291082
- Cetalkonium bromide
- NSC 263517
- UHU0390Z3J
- UNII-UHU0390Z3J
- SCHEMBL231765
- DB-025306
- MDL： MFCD00031550
- Inchi： 1S/C25H46N.BrH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26(2,3)24-25-21-18-17-19-22-25;/h17-19,21-22H,4-16,20,23-24H2,1-3H3;1H/q+1;/p-1
- InChI Key： DLNWMWYCSOQYSQ-UHFFFAOYSA-M
- SMILES： [Br-].[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

Exact Mass: 392.9214
Monoisotopic Mass: 439.281
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 27
Rotatable Bond Count: 17
Complexity: 291
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

Melting Point: 77-80 ºC (acetone )
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 0
LogP: 4.74830

N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide Pricemore >>

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abcr	AB525689-250 mg	Benzyldimethylhexadecylammonium bromide; .	3529-04-2		250MG	€62.00	2023-07-11
abcr	AB525689-1 g	Benzyldimethylhexadecylammonium bromide; .	3529-04-2		1g	€110.00	2023-07-11
Alichem	A019139978-5g	N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide	3529-04-2	95%	5g	$400.00	2023-09-02
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abcr	AB525689-1g	Benzyldimethylhexadecylammonium bromide; .	3529-04-2		1g	€110.00	2025-02-20
Ambeed	A538039-5g	N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide	3529-04-2	98%	5g	$500.0	2024-04-19